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Compound of Interest

Compound Name: 5-Chloro-2-methylthiophenol

Cat. No.: B096861 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 5-Chloro-2-
methylthiophenol

This guide provides a comprehensive overview of the safety, handling, and toxicological

information for 5-Chloro-2-methylthiophenol, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identification
Chemical Name: 5-Chloro-2-methylthiophenol[1]

Synonyms: 5-Chloro-2-methylbenzenethiol, 2-Methyl-5-chlorobenzenethiol, 2-Methyl-5-

chlorothiophenol, 3-Chloro-6-methylbenzenethiol, 5-Chloro-o-thiocresol, Benzenethiol, 5-

chloro-2-methyl-[1][2]

CAS Number: 18858-06-5[1]

Table 1: Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b096861?utm_src=pdf-interest
https://www.benchchem.com/product/b096861?utm_src=pdf-body
https://www.benchchem.com/product/b096861?utm_src=pdf-body
https://www.benchchem.com/product/b096861?utm_src=pdf-body
https://www.benchchem.com/product/b096861?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-chloro-2-methylthiophenol-dic182418.html
https://www.guidechem.com/encyclopedia/5-chloro-2-methylthiophenol-dic182418.html
https://cymitquimica.com/cas/18858-06-5/
https://www.guidechem.com/encyclopedia/5-chloro-2-methylthiophenol-dic182418.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H7ClS [1][2]

Molecular Weight 158.643 g/mol [1]

Appearance Colorless to light yellow liquid [1][2]

Odor Distinct, characteristic of thiols [2]

pKa 6.05 ± 0.48 (Predicted) [1]

Vapor Pressure <0.0013 mmHg @ 20°C [3]

Solubility
Soluble in organic solvents,

limited solubility in water
[2]

Hazard Identification and Classification
5-Chloro-2-methylthiophenol is classified as a hazardous substance. The GHS classification

indicates it is harmful if swallowed, in contact with skin, or inhaled, and causes skin and eye

irritation.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation
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Source:[1]

Signal Word: Warning[1]

Hazard Pictograms:

Exclamation Mark

First-Aid Measures
Prompt and appropriate first-aid measures are crucial in case of exposure.

General Advice: If you feel unwell, seek medical advice/attention.[4]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] If

breathing has stopped, perform artificial respiration.[5] Call a poison center or doctor if you

feel unwell.[4]

If on Skin: Immediately wash with plenty of soap and water.[4][5] Remove contaminated

clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if

present and easy to do, and continue rinsing.[1] If eye irritation persists, get medical

advice/attention.[1]

If Swallowed: Call a poison center or doctor if you feel unwell.[4] Rinse mouth.[1]
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Exposure Event

Immediate Response

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap & Water

Eye Contact

Rinse with Water

Ingestion

Rinse Mouth

Call Poison Center / Doctor Get Medical Attention if Symptoms Persist

if irritation occurs if irritation persists

Fire Detected

Evacuate Area Alert Emergency Responders

Wear Full Protective Gear & SCBA

Use Suitable Extinguishing Media
(Foam, Dry Chemical, CO2, Water Spray)

Prevent Runoff
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Accidental Release

Secure & Ventilate Area Wear Personal Protective Equipment

Contain Spill
(Prevent entry into drains)

Absorb with Inert Material

Collect into Waste Container

Dispose of as Hazardous Waste

Safe Handling Safe Storage

Use in a Well-Ventilated Area Wear Appropriate PPE Avoid Contact and Inhalation Practice Good Industrial Hygiene Cool, Ventilated, Dry Area Keep Container Tightly Closed Store Locked Up Separate from Incompatible Materials

Handling Storage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-2-methylthiophenol material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096861#5-chloro-2-methylthiophenol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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